Cas no 2355-43-3 (1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)-)
2355-43-3 structure
Product Name:1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)-
1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)-
- 4,5,6,7-tetrafluoro-2-(trifluoromethyl)-1H-benzimidazole
- 4,5,6,7-Tetrafluoro-2-(trifluoromethyl)benzimidazole
- SCHEMBL5173465
- 2355-43-3
- OEDUVWQRVFPZFW-UHFFFAOYSA-N
- 5-23-06-00346 (Beilstein Handbook Reference)
- BRN 0621882
- Benzimidazole, 4,5,6,7-tetrafluoro-2-(trifluoromethyl)-
- 4,5,6,7-tetrafluoro-2-tri-fluoromethylbenzimidazole
- DTXSID00178137
-
- Inchi： 1S/C8HF7N2/c9-1-2(10)4(12)6-5(3(1)11)16-7(17-6)8(13,14)15/h(H,16,17)
- InChI Key： OEDUVWQRVFPZFW-UHFFFAOYSA-N
- SMILES： FC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)F)F)F
Computed Properties
- Exact Mass: 258.00283
- Monoisotopic Mass: 258.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.774
- Boiling Point: 269.5°Cat760mmHg
- Flash Point: 116.8°C
- Refractive Index: 1.483
- PSA: 28.68
1H-Benzimidazole,4,5,6,7-tetrafluoro-2-(trifluoromethyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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